Cas no 898630-21-2 (N2-(3,4-dimethoxyphenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(3,4-dimethoxyphenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 898630-21-2
• MF: C₂₃H₂₈N₆O₃
• MW: 436.506824493408
• CID: 5485752
• PubChem ID: 18580161
• Update Time: 2025-05-19

N2-(3,4-dimethoxyphenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• STL270393
• AKOS016391812
• N2-(3,4-dimethoxyphenyl)-N4-(3,5-dimethylphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine
• N-(3,4-dimethoxyphenyl)-N'-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• 898630-21-2
• N2-(3,4-dimethoxyphenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• 4-N-(3,4-dimethoxyphenyl)-2-N-(3,5-dimethylphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
• F2703-0279

• Inchi： 1S/C23H28N6O3/c1-15-11-16(2)13-18(12-15)25-22-26-21(27-23(28-22)29-7-9-32-10-8-29)24-17-5-6-19(30-3)20(14-17)31-4/h5-6,11-14H,7-10H2,1-4H3,(H2,24,25,26,27,28)
• InChI Key： YITCQLAFBRTKJK-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(NC3C=CC(=C(C=3)OC)OC)N=C(NC3C=C(C)C=C(C)C=3)N=2)CC1

Computed Properties

• Exact Mass: 436.22228878g/mol
• Monoisotopic Mass: 436.22228878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 93.7Ų

Additional information on N2-(3,4-dimethoxyphenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

Research Briefing on N2-(3,4-dimethoxyphenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS: 898630-21-2)

The compound N2-(3,4-dimethoxyphenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS: 898630-21-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of this triazine derivative as a potent kinase inhibitor, particularly targeting key signaling pathways involved in cancer progression. Structural analysis reveals that the 3,4-dimethoxyphenyl and 3,5-dimethylphenyl moieties contribute to enhanced binding affinity, while the morpholin-4-yl group improves solubility and pharmacokinetic properties. These features make it a promising candidate for further drug development.

In vitro studies demonstrate that this compound exhibits selective inhibition against specific cancer cell lines, with IC50 values in the low micromolar range. Mechanistic investigations suggest that it induces apoptosis through the modulation of PI3K/AKT/mTOR pathways, which are frequently dysregulated in various malignancies. Additionally, preliminary in vivo data indicate favorable bioavailability and minimal toxicity profiles, supporting its potential as a therapeutic agent.

Ongoing research is exploring the optimization of this compound's structure-activity relationship (SAR) to enhance its efficacy and reduce off-target effects. Computational modeling and high-throughput screening are being employed to identify derivatives with improved pharmacological properties. Furthermore, combination therapy studies are underway to evaluate its synergistic effects with existing anticancer drugs.

In conclusion, N2-(3,4-dimethoxyphenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine represents a promising scaffold for the development of novel kinase inhibitors. Its unique chemical structure and biological activity profile warrant further investigation in preclinical and clinical settings. Future research should focus on elucidating its precise molecular targets and optimizing its therapeutic potential.